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This technical guide provides a comprehensive overview of carbamates with the molecular

formula C12H22N2O2, designed for researchers, scientists, and professionals in drug

development. This document delves into the core physicochemical properties, synthesis,

analytical characterization, and potential applications of this specific class of carbamates, with

a focus on providing practical, field-proven insights.

Core Molecular and Physicochemical Properties
Carbamates are a class of organic compounds derived from carbamic acid (NH2COOH). The

general structure consists of a carbonyl group flanked by an oxygen and a nitrogen atom. The

molecular formula C12H22N2O2 indicates a specific composition of carbon, hydrogen,

nitrogen, and oxygen atoms.

Molecular Weight and Isomerism
The molecular weight of a compound with the formula C12H22N2O2 is approximately 226.32

g/mol . This value is crucial for various analytical and experimental procedures, including mass

spectrometry and preparation of standard solutions.
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It is important to recognize that a single molecular formula can represent multiple structural

isomers, each with unique physical, chemical, and biological properties. For C12H22N2O2,

numerous carbamate isomers are possible, differing in the arrangement of the alkyl and/or aryl

groups attached to the carbamate functional group. Due to the presence of a pseudo double

bond in the carbamate structure, they can also exist as cis and trans isomers (rotamers). The

energy barrier for interconversion is typically low, often resulting in a mixture of conformers in

solution.[1][2]

One specific example of a compound with this formula is Crotetamide, also known as N-[1-

(Dimethylcarbamoyl)propyl]-N-ethylcrotonamide.[3][4]

Table 1: Physicochemical Properties of a Representative C12H22N2O2 Carbamate

(Crotetamide)

Property Value Source

Molecular Formula C12H22N2O2 [3][4]

Molecular Weight 226.32 g/mol [3][4]

IUPAC Name

2-[[(E)-but-2-enoyl]-

ethylamino]-N,N-

dimethylbutanamide

[3]

CAS Number 6168-76-9 [4]

Canonical SMILES
CCC(C(=O)N(C)C)N(CC)C(=O

)/C=C/C
[3]

Synthesis of C12H22N2O2 Carbamates: A
Mechanistic Approach
The synthesis of carbamates can be approached through several pathways. The choice of a

specific method depends on factors such as the desired purity, yield, scalability, and the nature

of the starting materials.

General Synthetic Strategies
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Historically, the synthesis of carbamates often involved the use of hazardous reagents like

phosgene and isocyanates.[5] However, modern synthetic chemistry emphasizes the use of

safer and more sustainable methods.

A common and versatile approach involves the reaction of an alcohol or phenol with an

isocyanate. For N-unsubstituted carbamates, the reaction of an alcohol with cyanic acid (or a

salt like sodium cyanate) in the presence of an acid catalyst is a viable route.[6]

Another contemporary method involves the direct conversion of Boc-protected amines into

carbamates, thiocarbamates, and ureas using a strong base like tert-butoxide lithium. This

approach avoids the need for hazardous reagents and metal catalysts.[7]

Illustrative Synthetic Workflow
The following diagram illustrates a generalized, modern, and safer workflow for the synthesis of

a C12H22N2O2 carbamate, avoiding hazardous reagents. This approach relies on the reaction

of a suitable amine with an activated carbonate.

Starting Materials

Reaction
Work-up & Purification Final Product

Amine (CnH(2n+1)NHR')
(e.g., Diethylamine)

Reaction in suitable solvent
(e.g., THF, DCM)

with base (e.g., DMAP)

Activated Carbonate
(e.g., Di-tert-butyl dicarbonate)

Aqueous Work-up
(e.g., washing with water, brine) Drying over Na2SO4 Purification

(e.g., Column Chromatography) C12H22N2O2 Carbamate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of C12H22N2O2 carbamates.

Step-by-Step Protocol: Synthesis of a Hypothetical
C12H22N2O2 Carbamate
This protocol outlines a general procedure for the synthesis of a C12H22N2O2 carbamate from

an appropriate secondary amine and an alkyl chloroformate.
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Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, dissolve the secondary amine (1.0 equivalent)

in anhydrous dichloromethane (DCM).

Base Addition: Add a non-nucleophilic base, such as triethylamine (1.2 equivalents), to the

solution and cool the mixture to 0 °C in an ice bath.

Chloroformate Addition: Slowly add the corresponding alkyl chloroformate (1.1 equivalents)

dropwise to the stirred solution via the dropping funnel.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24

hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Quenching and Extraction: Upon completion, quench the reaction with the addition of water.

Separate the organic layer and wash it sequentially with 1M HCl, saturated NaHCO3

solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure

C12H22N2O2 carbamate.

Analytical Characterization
The structural elucidation and purity assessment of C12H22N2O2 carbamates rely on a

combination of spectroscopic and chromatographic techniques.

Spectroscopic Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and types of protons, their chemical

environment, and neighboring protons. The presence of both cis and trans isomers can

lead to a doubling of some proton signals.[1]
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¹³C NMR: Shows the number and types of carbon atoms in the molecule. The carbonyl

carbon of the carbamate group typically appears in the range of 150-170 ppm.

Infrared (IR) Spectroscopy: The carbamate functional group exhibits a characteristic strong

absorption band for the C=O stretch, typically in the region of 1730-1680 cm⁻¹. The N-H

stretch (if present) appears around 3400-3200 cm⁻¹.

Mass Spectrometry (MS): Determines the molecular weight of the compound and provides

information about its fragmentation pattern, which can aid in structural elucidation. For

C12H22N2O2, the molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ would be

observed around m/z 226.32.[3]

Chromatographic Techniques
High-Performance Liquid Chromatography (HPLC): A powerful tool for assessing the purity

of C12H22N2O2 carbamates and for separating isomers.[8] Reversed-phase HPLC with a

C18 column is commonly employed.

Gas Chromatography (GC): Suitable for the analysis of volatile and thermally stable

carbamates. It can be coupled with a mass spectrometer (GC-MS) for definitive

identification.[9]

Logical Flow for Structural Elucidation
The following diagram illustrates the logical workflow for the structural characterization of a

newly synthesized C12H22N2O2 carbamate.
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Caption: Logical workflow for the structural elucidation of C12H22N2O2 carbamates.

Applications in Drug Development
Carbamates are a versatile class of compounds with a wide range of biological activities.

Several approved drugs contain the carbamate functional group.[1]

Potential Therapeutic Areas
Central Nervous System (CNS) Disorders: Carbamates have been investigated for their

potential as anxiolytics, anticonvulsants, and muscle relaxants.[1] For instance, felbamate is

an antiepileptic drug containing a carbamate moiety.[1]

Cholinesterase Inhibition: Carbamate-based drugs like neostigmine and rivastigmine are

used to treat myasthenia gravis and Alzheimer's disease, respectively, by inhibiting the

enzyme acetylcholinesterase.[1][10]
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Antineoplastic Agents: Some carbamate derivatives have shown promise as anticancer

agents.

The specific therapeutic potential of a C12H22N2O2 carbamate would depend on its unique

three-dimensional structure and its ability to interact with specific biological targets.

Carbamates as Prodrugs
The carbamate group can be utilized as a prodrug moiety to improve the pharmacokinetic

properties of a parent drug molecule containing an amine or hydroxyl group. This can enhance

the drug's stability, solubility, and bioavailability.[1]

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

C12H22N2O2 carbamates.

General Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.[11][12]

Handling: Avoid contact with skin and eyes. Do not ingest. Wash hands thoroughly after

handling.[11][12]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

Spill and Disposal Procedures
Spills: In case of a spill, absorb the material with an inert absorbent and place it in a sealed

container for disposal.[13]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Conclusion
Carbamates with the molecular formula C12H22N2O2 represent a class of compounds with

significant potential in various scientific disciplines, particularly in drug discovery and

development. A thorough understanding of their synthesis, analytical characterization, and

biological properties is essential for harnessing their full potential. This guide provides a

foundational framework for researchers and scientists working with these intriguing molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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